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Compound of Interest

Compound Name: MES potassium salt
CAS No.: 39946-25-3
Cat. No.: B1260804

Get Quote

Executive Summary & Chemical Identity

MES Potassium Salt (2-(N-Morpholino)ethanesulfonic acid potassium salt) is the potassium-
counterion variant of the Good’s buffer MES.[1] While the sodium salt is ubiquitous, the
potassium salt is the critical choice for intracellular mimicry, plant tissue culture, and ion-

channel research where sodium toxicity or interference must be eliminated.

This guide provides the exact molecular specifications and a self-validating protocol for buffer

preparation, ensuring experimental reproducibility.

Core Chemical Specifications
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Parameter

Specification

Chemical Name

2-(N-Morpholino)ethanesulfonic acid potassium

salt
Common Acronym MES-K
CAS Number 39946-25-3
Molecular Formula CeH12KNO4S
Molecular Weight 233.33 g/mol
pKa (25°C) 6.10 + 0.05
Useful pH Range 55-6.7

Solubility

Water (= 0.35 g/mL)

Appearance

White crystalline powder

Strategic Application: Why Choose Potassium?

The choice between MES-Na (Sodium salt) and MES-K (Potassium salt) is not trivial; it dictates

the ionic fidelity of your experimental model.

The Intracellular Imperative

Cytosolic K* concentrations typically range from 100-150 mM, while Na* is low (5-15 mM).[1]

Using MES-Na in cytosolic protein assays introduces non-physiological Na* levels, which can:

« Inhibit K+-dependent enzymes: Pyruvate kinase and certain ATPases require K* for catalytic

activity.

» Distort Voltage-Gated Channels: In electrophysiology, introducing external Na* via buffer

salts can alter reversal potentials.[1]

e Plant Toxicity: In plant tissue culture media, excess sodium is phytotoxic. MES-K provides

necessary buffering without inducing salt stress.

Structural Dynamics & Equilibrium
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The following diagram illustrates the dissociation mechanism and the role of the Potassium ion
in stabilizing the sulfonate group.
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C6H13N0O4S

MES Potassium Salt
(Tli<t(r;|;|1 Y —Source of K+ _ (anionic form)
C6H12NO4S(-) + K(+)

Click to download full resolution via product page

Figure 1: Chemical equilibrium shift from MES Free Acid to MES Potassium Salt upon titration,
establishing the buffer system.

Protocol: Self-Validating Buffer Preparation

Objective: Prepare 1.0 L of 0.1 M MES-K Buffer at pH 6.0. Methodology: The "Ratio Method"
(Henderson-Hasselbalch) is superior to simple titration because it relies on mass balance
rather than a drifting pH electrode.

Reagents Required[1][2][6][7][8][9]
e MES Free Acid (MW: 195.24 g/mol )[2]
e MES Potassium Salt (MW: 233.33 g/mol )[3][4][5][6]

o Ultrapure Water (18.2 MQ-cm)

Step-by-Step Workflow

Step 1: Calculate Mass Ratios To achieve pH 6.0 (close to pKa 6.10), we use the Henderson-
Hasselbalch equation:

[1]

For a 0.1 M total solution (100 mM):
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« [MES-Acid] = 55.7 mM

o [MES-K]=44.3mM

Step 2: Weighing (The Validation Step)

o MES Free Acid:

¢ MES Potassium Salt:

Step 3: Dissolution & Verification

Add both weighed powders to a beaker.

Add 900 mL of Ultrapure water.

Stir until completely dissolved (solution should be clear/colorless).

Validation Point: Measure pH. It should be within £0.05 of 6.0 at 25°C.

o If pH is > 6.1:[2] Check water quality (CO2 contamination).

o If pH is < 5.9:[7] Check moisture content of MES-K (it is hygroscopic).

Top up to 1.0 L with water.

Decision Logic: When to Use MES-K?

Use the following logic flow to determine if MES-K is required for your specific experimental
constraints.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1260804/docs?utm_src=pdf-body#technical-guide-mes-potassium-salt-physicochemical-standards-application-protocols
https://www.aatbio.com/resources/buffer-preparations-and-recipes/mes-ph-6
https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-buffer-why-mes-sodium-salt-is-a-top-choice-mn
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Select Buffer Cation

Is the assay
intracellular or live-cell?

Is it a Plant
Tissue Culture?

Is the enzyme

Na<+ inhibited? Yes (Avoid Na Toxicity)

No Yes (e.g. Pyruvate Kinase)

Use MES Potassium Salt
(Critical)

Use MES Sodium Salt
(Standard)

Click to download full resolution via product page

Figure 2: Decision matrix for selecting MES Potassium Salt over the standard Sodium variant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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